Cas no 845551-45-3 (3-(2'-Chlorobenzyloxy)phenylboronic Acid)

• Product Name: 3-(2'-Chlorobenzyloxy)phenylboronic Acid
• CAS No: 845551-45-3
• MF: C₁₃H₁₂BClO₃
• MW: 262.496582984924
• MDL: MFCD05865198
• CID: 716342
• PubChem ID: 24882734
• Update Time: 2025-04-19

3-(2'-Chlorobenzyloxy)phenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• (3-((2-Chlorobenzyl)oxy)phenyl)boronic acid
• [3-[(2-chlorophenyl)methoxy]phenyl]boronic acid
• 3-(2'-CHLOROBENZYLOXY)PHENYLBORONIC ACID
• 3-(2-Chlorobenzyloxy)phenylboronic acid
• Boronic acid,B-[3-[(2-chlorophenyl)methoxy]phenyl]-
• {3-[(2-Chlorophenyl)methoxy]phenyl}boronic acid
• AB22959
• OR360905
• AX8280845
• X2298
• CS-0174182
• VIB55145
• AKOS009319816
• (3-((2-Chlorobenzyl)oxy)phenyl)boronicacid
• D93173
• DTXSID30584505
• MFCD05865198
• A864087
• SCHEMBL21763
• BP-11442
• 845551-45-3
• AS-55261
• 3-(2''-Chlorobenzyloxy)phenylboronic Acid
• 3-[(2-CHLOROPHENYL)METHOXY]PHENYLBORONIC ACID
• 3-(2'-Chlorobenzyloxy)phenylboronic Acid

• MDL： MFCD05865198
• Inchi： 1S/C13H12BClO3/c15-13-7-2-1-4-10(13)9-18-12-6-3-5-11(8-12)14(16)17/h1-8,16-17H,9H2
• InChI Key： XHGOCNFADOJUMW-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1COC1C=CC=C(B(O)O)C=1

Computed Properties

• Exact Mass: 262.05700
• Monoisotopic Mass: 262.0568021g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7

Experimental Properties

• Density: Not available
• Melting Point: 153-158 °C (lit.)
• Boiling Point: Not available
• Flash Point: Not available
• Refractive Index: 1.605
• PSA: 49.69000
• LogP: 1.59880
• Vapor Pressure: Not available

3-(2'-Chlorobenzyloxy)phenylboronic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)